Cas no 1803480-24-1 (2-Amino-5-cyano-6-methoxy-3-(trifluoromethoxy)pyridine)

• Product Name: 2-Amino-5-cyano-6-methoxy-3-(trifluoromethoxy)pyridine
• CAS No: 1803480-24-1
• MF: C₈H₆F₃N₃O₂
• MW: 233.147351741791
• CID: 4910098
• Update Time: 2025-10-31

2-Amino-5-cyano-6-methoxy-3-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-5-cyano-6-methoxy-3-(trifluoromethoxy)pyridine

• Inchi： 1S/C8H6F3N3O2/c1-15-7-4(3-12)2-5(6(13)14-7)16-8(9,10)11/h2H,1H3,(H2,13,14)
• InChI Key： DOKSXAAGVVQLRX-UHFFFAOYSA-N
• SMILES： FC(OC1=CC(C#N)=C(N=C1N)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 288
• XLogP3: 1.7
• Topological Polar Surface Area: 81.2

Additional information on 2-Amino-5-cyano-6-methoxy-3-(trifluoromethoxy)pyridine

Introduction to 2-Amino-5-cyano-6-methoxy-3-(trifluoromethoxy)pyridine (CAS No. 1803480-24-1)

2-Amino-5-cyano-6-methoxy-3-(trifluoromethoxy)pyridine, identified by its CAS number 1803480-24-1, is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles that are widely recognized for their diverse biological activities and utility in drug development. The structural features of this molecule, including its amino, cyano, methoxy, and trifluoromethoxy substituents, contribute to its unique chemical properties and potential applications in synthetic chemistry and therapeutic research.

The presence of multiple functional groups in 2-Amino-5-cyano-6-methoxy-3-(trifluoromethoxy)pyridine makes it a versatile intermediate in the synthesis of more complex pharmacophores. The cyano group at the 5-position introduces a polar character to the molecule, enhancing its solubility in polar solvents and facilitating interactions with biological targets. Meanwhile, the trifluoromethoxy group at the 3-position introduces electron-withdrawing effects, which can modulate the electronic properties of the pyridine ring and influence its reactivity in various chemical transformations.

In recent years, there has been growing interest in pyridine derivatives as scaffolds for developing novel therapeutic agents. The structural motif of 2-Amino-5-cyano-6-methoxy-3-(trifluoromethoxy)pyridine has been explored in several research studies for its potential applications in oncology, anti-inflammatory, and antimicrobial therapies. For instance, modifications of this core structure have led to the discovery of compounds with enhanced binding affinity to specific biological receptors, demonstrating its significance as a building block in drug discovery.

One of the most compelling aspects of 2-Amino-5-cyano-6-methoxy-3-(trifluoromethoxy)pyridine is its role as a precursor in the synthesis of more complex molecules with tailored biological activities. Researchers have leveraged its reactive sites to introduce additional functional groups or to undergo various chemical transformations, such as nucleophilic substitution or metal-catalyzed coupling reactions. These synthetic pathways have enabled the development of novel compounds that exhibit promising pharmacological profiles.

The methoxy group at the 6-position further enhances the versatility of this compound by providing an additional site for functionalization. This allows chemists to modify the molecule in a controlled manner, optimizing its properties for specific applications. For example, selective methylation or hydroxylation strategies can be employed to fine-tune the electronic and steric environment around the pyridine ring, thereby influencing its interactions with biological targets.

Recent advances in computational chemistry have also contributed to a deeper understanding of the structural and functional properties of 2-Amino-5-cyano-6-methoxy-3-(trifluoromethoxy)pyridine. Molecular modeling studies have revealed insights into how different substituents affect the molecule's conformation and binding affinity to biological receptors. These computational approaches have complemented experimental investigations, providing a more comprehensive view of the compound's behavior in vitro and in vivo.

The cyano group at the 5-position is particularly noteworthy for its ability to participate in hydrogen bonding interactions with biological targets. This feature has been exploited in designing molecules that exhibit high selectivity for certain enzymes or receptors. Additionally, the electron-withdrawing nature of the cyano group can influence reaction mechanisms, making it a valuable tool in synthetic organic chemistry.

Another important aspect of 2-Amino-5-cyano-6-methoxy-3-(trifluoromethoxy)pyridine is its stability under various reaction conditions. This stability makes it an attractive candidate for large-scale synthesis and further derivatization without significant degradation. Such robustness is crucial for industrial applications where reproducibility and cost-effectiveness are paramount.

In conclusion, 2-Amino-5-cyano-6-methoxy-3-(trifluoromethoxy)pyridine (CAS No. 1803480-24-1) represents a promising compound with diverse applications in pharmaceutical research and drug development. Its unique structural features and reactivity make it an invaluable intermediate for synthesizing complex molecules with potential therapeutic benefits. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the discovery and development of novel drugs.